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Compound of Interest

Compound Name: Triazophos

Cat. No.: B1682461 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCHERS

Triazophos is a highly toxic organophosphate pesticide that necessitates stringent safety

protocols in a laboratory environment. This guide provides essential, procedural, and step-by-

step guidance for researchers, scientists, and drug development professionals to ensure safe

handling, operation, and disposal of Triazophos. Adherence to these protocols is critical to

mitigate the risks of exposure and ensure a safe research environment.

Hazard Summary
Triazophos is classified as a highly hazardous compound.[1] It is a cholinesterase inhibitor that

can be absorbed through the skin, and exposure can occur through inhalation, ingestion, or

direct contact.[2]

Key Hazards:

Acute Toxicity: Fatal if swallowed, in contact with skin, or if inhaled.[3]

Organ System Toxicity: Primarily affects the nervous system by inhibiting

acetylcholinesterase.[2]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.

Quantitative Toxicity Data
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The following tables summarize the available quantitative data on the toxicity of Triazophos.

Toxicity Data for Triazophos

Acute Oral LD50 (Rat) 57-59 mg/kg[4]

Acute Dermal LD50 (Rat) >2000 mg/kg[4]

Acute Inhalation LC50 (Rat, 4h) 0.531 mg/L air[4]

LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a test population.

LC50 (Lethal Concentration, 50%) is the concentration of a substance in the air that is lethal to

50% of a test population.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against Triazophos
exposure. Research indicates that 85% of total pesticide exposure occurs on the hands, and

wearing protective gloves can reduce overall exposure by 99%.
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PPE for Handling Triazophos Specifications and Recommendations

Gloves

Material: Barrier laminate, butyl rubber, or nitrile

rubber gloves are recommended for good

overall protection against organophosphates.[4]

[5] For handling concentrated Triazophos,

polyvinylchloride (PVC) offers maximum

resistance.[1] Thickness: Use gloves with a

thickness of at least 14 mils.[4] Inspection:

Always inspect gloves for tears or punctures

before use. Discard if compromised.

Eye and Face Protection

Type: Chemical splash goggles and a face

shield are mandatory to protect against

splashes and sprays.

Respiratory Protection

Requirement: An appropriate respirator must be

used when there is a risk of inhaling dust,

aerosols, or vapors. The specific type of

respirator and cartridge should be selected

based on the potential exposure concentration

and in accordance with occupational health and

safety standards.

Protective Clothing

Type: A chemical-resistant lab coat, apron, and

closed-toe shoes are required. For tasks with a

high risk of splashes, chemical-resistant

coveralls should be worn.[6]

Operational Plan: Step-by-Step Guidance
Pre-Operational Protocol

Designated Area: All work with Triazophos must be conducted in a designated area, such as

a certified chemical fume hood.[3][7] This area should be clearly marked with warning signs

indicating the use of a highly toxic chemical.[3][7]

Emergency Preparedness: Ensure that a safety shower and eyewash station are

immediately accessible (within a 10-second walk).[8] An emergency spill kit containing
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appropriate absorbent materials and decontaminating solutions must be readily available.

Personnel: Never work alone when handling highly toxic chemicals.[8] A second person

familiar with the hazards and emergency procedures should be present in the laboratory.[8]

Review Procedures: Before starting any work, thoroughly review the Safety Data Sheet

(SDS) for Triazophos and the experimental protocol.

Handling Protocol (in a Chemical Fume Hood)
Personal Protective Equipment: Don all required PPE before entering the designated area.

Weighing Solid Triazophos:

Use the tare method to avoid weighing the chemical directly on an open balance.[3][7]

Pre-weigh a sealed container.

Inside the fume hood, add the solid Triazophos to the container.

Seal the container before removing it from the fume hood to re-weigh.

Preparing Solutions:

Perform all dilutions and solution preparations inside the fume hood.

Use a fume hood with the sash at the lowest practical height.

Work over a disposable, plastic-backed absorbent liner to contain any potential spills.[6]

Post-Handling:

After handling, decontaminate all surfaces and equipment.

Remove gloves and wash hands and arms thoroughly with soap and water.[3][7]

Decontamination and Disposal Plan
Decontamination Protocol
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Spill Cleanup:

Alert personnel in the area and evacuate if necessary.

Wearing appropriate PPE, cover the spill with an absorbent material like cat litter or

sawdust.[9]

For liquid spills, create a dike with absorbent material to prevent spreading.[9]

Apply a decontamination solution. Many organophosphate pesticides, like Triazophos,

can be decomposed with a 10% solution of lye (sodium hydroxide) or lime.[10] Allow for a

reaction time of one to six hours.[11]

Carefully sweep or scoop the absorbed and decontaminated material into a labeled

hazardous waste container.[9]

Wipe the spill area with a detergent and water solution, followed by a clean water rinse.

[11]

Equipment Decontamination:

All labware and equipment must be decontaminated before being removed from the

designated area.[6]

Immerse reusable labware in a 10% bleach solution for at least one hour, followed by

thorough rinsing with water.

For equipment that cannot be immersed, wipe down all surfaces with a suitable

disinfectant.

Disposal Plan

Waste Collection: All Triazophos-contaminated waste, including excess chemicals, empty

containers, contaminated PPE, and cleanup materials, must be collected as hazardous

waste.[8]

Waste Containers: Use sturdy, leak-proof, and chemically compatible containers for waste

collection.[12]
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Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "Triazophos," and the associated hazards.

Storage: Store hazardous waste in a designated, secure area away from incompatible

materials.

Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

service.[12]

Emergency Procedures and First Aid
Exposure Route Immediate First Aid Actions

Skin Contact

Immediately remove all contaminated clothing.

[13] Drench the skin with water for at least 15

minutes and wash thoroughly with soap and

water.[13][14]

Eye Contact

Immediately flush the eyes with a gentle stream

of clean running water for at least 15 minutes,

holding the eyelids open.[15][16]

Inhalation

Move the victim to fresh air immediately.[15] If

breathing has stopped, perform artificial

respiration.[13]

Ingestion

Rinse the mouth with large amounts of water.

[13] Do not induce vomiting unless instructed to

do so by medical personnel or a poison control

center.[13]

In all cases of exposure, seek immediate medical attention. Call 911 and the Poison Control

Center at 1-800-222-1222.[13][15]

Workflow for Safe Handling of Triazophos
Caption: Workflow for the safe handling of Triazophos in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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